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Compound of Interest

Compound Name: Aluminum chloride hexahydrate

Cat. No.: B213189 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate, essential safety and logistical

information for the use of aluminum chloride hexahydrate, including detailed personal

protective equipment (PPE) protocols, operational plans, and disposal guidelines to ensure a

safe laboratory environment.

Aluminum chloride hexahydrate is a corrosive solid that can cause severe skin burns and

eye damage.[1][2][3][4] It is also harmful if inhaled, causing irritation to the respiratory tract.[1]

[3][5] This substance reacts with water, so it is crucial to prevent contact with moisture.[1][6]

Hazard Identification and Personal Protective
Equipment (PPE)
A thorough understanding of the hazards associated with aluminum chloride hexahydrate is

the first step in ensuring personal and environmental safety. The following table summarizes

the key hazards and the recommended PPE for mitigation.
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Hazard Description
Recommended Personal
Protective Equipment
(PPE)

Skin Contact
Causes severe skin burns and

irritation.[1][2][3]

Gloves: Wear appropriate

chemical-resistant gloves.

Materials such as Viton, Butyl,

Nitrile, and Neoprene are

recommended.[6][7][8] Always

inspect gloves before use and

use proper removal

techniques.[5] Clothing: Wear

appropriate protective clothing

to prevent skin exposure.[1][9]

An impervious lab coat or

apron is necessary.

Eye Contact

Causes serious eye damage,

potentially leading to

blindness.[1][2][4][10]

Eye Protection: Wear tight-

sealing chemical safety

goggles.[9] A face shield

should be worn in conjunction

with goggles when there is a

splash hazard.[7]

Inhalation

Dust or fumes can cause

respiratory tract irritation and

burns.[1][5][11]

Respiratory Protection: Use in

a well-ventilated area,

preferably within a chemical

fume hood.[1][12] If dust

formation is likely, a NIOSH-

approved respirator with a

particulate filter (e.g., N100 or

P3) should be used.[5][13]

Ingestion
Causes burns to the digestive

tract.[1][3][4]

General Hygiene: Do not eat,

drink, or smoke in the

laboratory. Wash hands

thoroughly after handling.[5][9]
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Exposure Limits and Physical Properties
The following table provides key quantitative data for aluminum chloride hexahydrate.

Parameter Value Reference

NIOSH Recommended

Exposure Limit (REL)

2 mg/m³ (as Al) over a 10-hour

workshift
[6]

Oral LD50 (Rat) 3311 mg/kg [1][9]

pH (5% aqueous solution) 2.5 - 3.5 [9]

Melting Point 100 °C [2]

Solubility Soluble in water [9]

Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of aluminum chloride
hexahydrate from receipt to disposal.

1. Preparation and Engineering Controls:

Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[1][9]
Work in a well-ventilated area, preferably inside a certified chemical fume hood, to minimize
inhalation exposure.[1][5]
Before starting, clear the workspace of any incompatible materials, especially water and
strong bases.[1]

2. Donning Personal Protective Equipment (PPE):

Wear a lab coat or other protective clothing.
Put on chemical safety goggles and a face shield.
Wear appropriate chemical-resistant gloves (e.g., Nitrile, Neoprene, Butyl, or Viton).[6][7][8]

3. Handling the Chemical:

Carefully open the container, avoiding the generation of dust.[1]
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Use a scoop or spatula to weigh and transfer the solid material.
Keep the container tightly closed when not in use.[1][5]

4. In Case of a Spill:

Evacuate the area if the spill is large or if dust is generated.
For minor spills, carefully sweep up the solid material, avoiding dust generation, and place it
into a suitable, labeled container for disposal.[5][9]
Do not use water to clean up the spill, as it can react with the chemical.[1]
After the dry material is removed, the area can be cautiously cleaned with large amounts of
water, being mindful of potential fume generation.[3]

5. First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[1]
Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing contaminated clothing. Seek medical attention.[1]
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1]
Ingestion: Do NOT induce vomiting. If the person is conscious, give 2-4 cupfuls of water or
milk. Seek immediate medical attention.[1]

6. Waste Disposal:

Dispose of waste aluminum chloride hexahydrate and any contaminated materials in a
designated, labeled hazardous waste container.
Follow all federal, state, and local regulations for hazardous waste disposal.[12] One option
is to offer surplus and non-recyclable solutions to a licensed disposal company.[5]
Contaminated PPE, such as gloves, should be disposed of as hazardous waste.[5]

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for safely handling

aluminum chloride hexahydrate.
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Safe Handling Workflow for Aluminum Chloride Hexahydrate
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Caption: Workflow for the safe handling of aluminum chloride hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b213189?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

